Cas no 14218-11-2 (2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide)
2,3,4,5-Tetra-O-benzoyl-α-D-glucopyranosyl bromide is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The benzoyl groups enhance stability and facilitate controlled activation under mild conditions, making it a valuable intermediate for synthesizing complex oligosaccharides and glycoconjugates. Its α-configuration ensures high anomeric selectivity in glycosidic bond formation, while the bromide leaving group allows for efficient coupling with various acceptors. This compound is particularly advantageous in the preparation of glycosides, glycoproteins, and other bioactive molecules, offering reliable reactivity and compatibility with standard protecting group strategies. Its crystalline form ensures ease of handling and storage.
14218-11-2 structure
Product Name:2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
CAS No:14218-11-2
MF:C34H27BrO9
MW:659.476789712906
MDL:MFCD00010694
CID:139434
Update Time:2025-06-07
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Chemical and Physical Properties
Names and Identifiers
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- (2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyl tribenzoate
- 2,3,4,6-TETRA-O-BENZOYL-A-D-GLUCOPYRANOSYL BROMIDE
- 2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid
- 2,3,4,6-TETRA-O-BENZOYL-α-D-GLUCOPYRANOSYL BROMIDE
- a-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate
- α-D-Glucopyranosyl broMide tetrabenzoate
- 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-B-D-GLUCOPYRANOSIDE
- ALPHA-D-GLUCOPYRANOSYL BROMIDE TETRABENZOATE
- 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSE
- 2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSYL BROMIDE
- 2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
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- MDL: MFCD00010694
- Inchi: 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29-,30+/m1/s1
- InChI Key: WISFGQOOKBVKPD-RLXMVLCYSA-N
- SMILES: Br[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 658.08400
Experimental Properties
- Color/Form: Solids
- Melting Point: 128-131 °C(lit.)
- PSA: 114.43000
- LogP: 5.64000
- Solubility: Not determined
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB176102-1 g |
2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; . |
14218-11-2 | 1 g |
€178.60 | 2023-07-20 | ||
| abcr | AB176102-5 g |
2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; . |
14218-11-2 | 5 g |
€553.10 | 2023-07-20 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 292427-5G |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 5G |
¥2692.77 | 2022-02-24 | ||
| TRC | T284288-50mg |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 50mg |
$ 58.00 | 2023-09-06 | ||
| TRC | T284288-100mg |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 100mg |
$ 69.00 | 2023-09-06 | ||
| TRC | T284288-500mg |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 500mg |
$ 173.00 | 2023-09-06 | ||
| Biosynth | MT06726-0.25 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 0.25 g |
$63.53 | 2023-01-03 | ||
| Biosynth | MT06726-0.5 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 0.5 g |
$101.64 | 2023-01-03 | ||
| Biosynth | MT06726-1 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 1g |
$158.82 | 2023-01-03 | ||
| Biosynth | MT06726-2 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 2g |
$254.10 | 2023-01-03 |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:14218-11-2)2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
Order Number:A1208652
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:50
Price ($):283.0
Email:sales@amadischem.com
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
14218-11-2 (2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14218-11-2)2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
Purity:99%
Quantity:5g
Price ($):283.0